Cas no 117918-07-7 (1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy-)

1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy- structure
117918-07-7 structure
Product name:1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy-
CAS No:117918-07-7
MF:C16H24N2O4
MW:308.37276
CID:1207335
PubChem ID:71339432

1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy-
    • 1-N,4-N-dibutyl-2,3-dihydroxybenzene-1,4-dicarboxamide
    • DTXSID90766865
    • 117918-07-7
    • N~1~,N~4~-Dibutyl-2,3-dihydroxybenzene-1,4-dicarboxamide
    • Inchi: InChI=1S/C16H24N2O4/c1-3-5-9-17-15(21)11-7-8-12(14(20)13(11)19)16(22)18-10-6-4-2/h7-8,19-20H,3-6,9-10H2,1-2H3,(H,17,21)(H,18,22)
    • InChI Key: VIJQIRYBYQTVDQ-UHFFFAOYSA-N
    • SMILES: CCCCNC(=O)C1=C(C(=C(C=C1)C(=O)NCCCC)O)O

Computed Properties

  • Exact Mass: 308.17372
  • Monoisotopic Mass: 308.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 98.66

1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy- Related Literature

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